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Introduction

Malabaricone C is a naturally occurring diarylnonanoid found in the fruit rind of Myristica
malabarica, commonly known as Malabar nutmeg.[1][2][3] This phenolic compound has
garnered significant scientific interest due to its diverse pharmacological activities, including
potent anti-inflammatory, anticancer, and neuroprotective properties.[4][5] Its unique chemical
structure and multifaceted biological effects make it a promising candidate for further
investigation in drug discovery and development. This technical guide provides a
comprehensive overview of the physical and chemical properties of Malabaricone C, its known
biological activities with a focus on key signaling pathways, and detailed experimental protocols
for its study.

Physical and Chemical Properties

Malabaricone C is a solid substance with a melting point range of 119-121 °C.[6] It is soluble
in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol.[7] The detailed
physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C21H2605 [6]

Molecular Weight 358.4 g/mol [6]
1-(2,6-dihydroxyphenyl)-9-(3,4-

IUPAC Name _( Y yphenyl)-9-( [6]
dihydroxyphenyl)nonan-1-one

CAS Number 63335-25-1 [6]

Physical Description Solid [6]

Melting Point 119-121°C [6]

N Soluble in DMSO and

Solubility [7]
Methanol

UV max 270 nm, 340 nm [8]

Spectral Data

The structural elucidation of Malabaricone C has been confirmed through various

spectroscopic techniques.

e !H and 3C Nuclear Magnetic Resonance (NMR): Detailed 1D and 2D NMR analyses have

been performed to assign the proton and carbon signals of Malabaricone C. While specific

peak assignments can be found in the supplementary materials of cited literature, the

spectra are characteristic of its diarylnonanoid structure.[1][9][10]

e Mass Spectrometry (MS): The mass spectrum of Malabaricone C shows a molecular ion

peak corresponding to its molecular weight. The fragmentation pattern is consistent with its

chemical structure, showing characteristic losses of fragments from the nonan-1-one chain
and the phenolic rings.[11][12][13][14][15]

« Infrared (IR) Spectroscopy: The IR spectrum of Malabaricone C displays characteristic

absorption bands for hydroxyl (-OH) groups, carbonyl (C=0) groups, and aromatic C-H and

C=C bonds, confirming the presence of these functional groups.[16]

Biological Activities and Signaling Pathways
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Malabaricone C exhibits a range of biological activities, primarily attributed to its antioxidant
and modulatory effects on cellular signaling pathways.

Anti-inflammatory Activity

Malabaricone C has demonstrated significant anti-inflammatory effects by inhibiting the
production of pro-inflammatory mediators.[4][17] The primary mechanism involves the
suppression of the nuclear factor-kappa B (NF-kB) signaling pathway. Specifically,
Malabaricone C inhibits the generation of reactive oxygen species (ROS), which in turn
prevents the phosphorylation of Akt and the subsequent activation of the IkB kinase (IKK)
complex. This leads to the inhibition of IkKBa degradation and the nuclear translocation of NF-
KB, ultimately downregulating the expression of inflammatory genes.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Malabaricone C:
Physical, Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1675922#malabaricone-c-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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